Cas no 1185157-51-0 (2-(4-Chlorophenyl)piperazine Dihydrochloride)

• Product Name: 2-(4-Chlorophenyl)piperazine Dihydrochloride
• CAS No: 1185157-51-0
• MF: C₁₀H₁₅Cl₃N₂
• MW: 269.598499536514
• MDL: MFCD03840170
• CID: 3061215
• PubChem ID: 17749806
• Update Time: 2025-11-02

2-(4-Chlorophenyl)piperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)PIPERAZINE 2HCL
• MFCD03840170
• AR2675
• 2-(4-chlorophenyl)piperazine;dihydrochloride
• 1185157-51-0
• 2-(4-Chlorophenyl)piperazine dihydrochloride
• 2-(4-Chlorophenyl)piperazinedihydrochloride
• CS-0170967
• 2-(4-Chlorophenyl)piperazine DiHCl
• AKOS027334933
• AS-45412
• SCHEMBL1673492
• 2-(4-Chlorophenyl)piperazine Dihydrochloride

• MDL： MFCD03840170
• Inchi： 1S/C10H13ClN2.2ClH/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10;;/h1-4,10,12-13H,5-7H2;2*1H
• InChI Key： FKKKAACZISPRMO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CNCCN1.Cl.Cl

Computed Properties

• Exact Mass: 268.030082g/mol
• Monoisotopic Mass: 268.030082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-Chlorophenyl)piperazine Dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-(4-Chlorophenyl)piperazine Dihydrochloride

Comprehensive Guide to 2-(4-Chlorophenyl)piperazine Dihydrochloride (CAS 1185157-51-0): Properties, Applications, and Research Insights

2-(4-Chlorophenyl)piperazine Dihydrochloride (CAS 1185157-51-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This white to off-white crystalline powder is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's molecular formula is C₁₀H₁₄Cl₂N₂, with a molecular weight of 233.14 g/mol.

The 2-(4-Chlorophenyl)piperazine moiety serves as a crucial building block in medicinal chemistry, particularly in the development of compounds targeting neurological pathways. Researchers are increasingly interested in this derivative due to its potential applications in studying receptor interactions. Recent trends show growing searches for "piperazine derivatives in drug discovery" and "chlorophenyl compounds for CNS research," reflecting the scientific community's focus on this chemical class.

From a chemical perspective, the dihydrochloride salt form of this compound offers enhanced stability and solubility compared to its free base counterpart, making it more suitable for various experimental applications. The presence of the 4-chlorophenyl group contributes to the molecule's lipophilicity, which is an important factor in drug design for blood-brain barrier penetration. These characteristics have led to increased interest in "structure-activity relationships of piperazine analogs" among medicinal chemists.

In laboratory settings, 2-(4-Chlorophenyl)piperazine Dihydrochloride is primarily utilized as a research chemical for pharmacological studies. Its applications span across multiple areas including neuroscience research, where it serves as a reference compound for studying neurotransmitter systems. Current search analytics reveal rising queries about "piperazine-based CNS agents" and "chlorophenyl modifications in lead optimization," indicating the compound's relevance in contemporary drug development strategies.

The synthesis and characterization of CAS 1185157-51-0 have been well-documented in scientific literature, with particular emphasis on its purity and analytical methods. Quality control parameters typically include HPLC analysis, melting point determination, and spectroscopic verification. Researchers frequently search for "analytical methods for piperazine derivatives" and "characterization of dihydrochloride salts," highlighting the importance of these quality aspects in research applications.

Market dynamics for 2-(4-Chlorophenyl)piperazine Dihydrochloride reflect the growing demand for specialized research chemicals in academic and pharmaceutical laboratories. The compound is typically supplied in small quantities (ranging from milligrams to grams) to meet the needs of experimental studies. Industry trends show increased interest in "custom synthesis of research chemicals" and "high-purity pharmaceutical intermediates," positioning this compound as a valuable material in the research chemical market.

Safety considerations for handling 2-(4-Chlorophenyl)piperazine Dihydrochloride follow standard laboratory protocols for chemical substances. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended. The scientific community continues to search for "safe handling of research chemicals" and "laboratory best practices for novel compounds," emphasizing the importance of safety in chemical research.

Future research directions for CAS 1185157-51-0 may explore its potential as a scaffold for developing new therapeutic agents. The compound's structural features make it particularly interesting for investigations into selective receptor modulators. Emerging search terms like "piperazine scaffolds in drug design" and "structure-based optimization of CNS drugs" suggest growing interest in these applications. As research progresses, this compound may play an important role in advancing our understanding of neurological targets.

For researchers sourcing 2-(4-Chlorophenyl)piperazine Dihydrochloride, it's essential to verify the supplier's quality certifications and analytical data. The compound is typically available from specialized chemical suppliers who provide detailed certificates of analysis. Common search queries include "reliable sources for research chemicals" and "certification standards for pharmaceutical intermediates," reflecting the procurement considerations in scientific research.

In summary, 2-(4-Chlorophenyl)piperazine Dihydrochloride (CAS 1185157-51-0) represents an important tool in contemporary medicinal chemistry research. Its unique structural properties and potential applications in neuroscience studies continue to drive scientific interest. As evidenced by search trends focusing on "piperazine chemistry advancements" and "chlorophenyl compound applications," this compound remains at the forefront of innovative drug discovery approaches, offering numerous possibilities for future research and development.